Cas no 415704-64-2 (2(1H)-Pyrimidinone,4-amino-5-fluoro-1-b-L-ribofuranosyl-)

• Product Name: 2(1H)-Pyrimidinone,4-amino-5-fluoro-1-b-L-ribofuranosyl-
• CAS No: 415704-64-2
• MF: C₉H₁₂FN₃O₅
• MW: 261.207085609436
• CID: 326548
• PubChem ID: 460517
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,4-amino-5-fluoro-1-b-L-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-5-fluoro-1-b-L-ribofuranosyl-
• 5-FLUORO-1-(β-L-RIBOFURANOSYL)CYTOSINE (4-AMINO-5-FLUORO-1-β-L-RIBOFURANOSYLPYRIMIDINONE)
• 4-Amino-1-((2S,3S,4R,5S)-3,4-dihydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-fluoro-1-H-pyrimidin-2-one
• 415704-64-2
• 4-amino-1-[(2S,3S,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-fluoro-pyrimidin-2-one
• 5-FLUORO-1-(beta-L-RIBOFURANOSYL)CYTOSINE (4-AMINO-5-FLUORO-1-beta-L-RIBOFURANOSYLPYRIMIDINONE)
• L-5-Fluorocytidine
• L-.beta.-Ribofuranosyl-5-fluoro-cytosine

• Inchi： 1S/C9H12FN3O5/c10-3-1-13(9(17)12-7(3)11)8-6(16)5(15)4(2-14)18-8/h1,4-6,8,14-16H,2H2,(H2,11,12,17)/t4-,5-,6-,8-/m0/s1
• InChI Key： STRZQWQNZQMHQR-TYQACLPBSA-N
• SMILES： FC1C(N)=NC(N(C=1)[C@@H]1[C@H]([C@H]([C@H](CO)O1)O)O)=O

Computed Properties

• Exact Mass: 261.076
• Monoisotopic Mass: 261.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.1
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 130.83000
• LogP: -1.84270